![molecular formula C20H20N4O5S B2932043 (4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate CAS No. 454668-37-2](/img/structure/B2932043.png)
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a benzotriazine ring, which is a type of heterocyclic aromatic organic compound. This ring structure is part of many pharmaceuticals and agrochemicals . The compound also contains a piperidine ring, which is a common motif in many pharmaceuticals and natural products .
Molecular Structure Analysis
The benzotriazine ring and the piperidine ring in the compound are likely to contribute to its overall molecular structure. These rings can participate in various interactions like hydrogen bonding, pi stacking, and dipole-dipole interactions .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific functional groups present. Benzotriazines are known to undergo reactions like hydrolysis, reduction, and substitution . Piperidines can undergo reactions like N-alkylation, N-acylation, and ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors like polarity, solubility, melting point, boiling point, and stability would need to be determined experimentally .Scientific Research Applications
Synthesis and Biological Evaluation
A series of compounds related to "(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate" have been synthesized and evaluated for their biological activities. For instance, derivatives of 1,3,4-oxadiazole bearing compounds, including those with piperidin-1-ylsulfonyl moieties, were synthesized and showed moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
Another study focused on the synthesis of novel 2-((4-(2H-benzo[d][1,2,3]triazol-2-yl)piperidin-1-yl)methyl)-5-substituted phenyl-1,3,4-oxadiazoles. These compounds exhibited significant antibacterial and moderate antifungal activities, highlighting the potential of benzotriazin-3-yl and piperidin-1-ylsulfonyl moieties in developing antimicrobial agents (Vankadari et al., 2013).
Mechanistic Insights and Antileukemic Activity
- The synthesis of related compounds and their evaluation against leukemia cell lines revealed potential anti-leukemic activities. For example, a compound exhibiting cytotoxic potential against leukemia cell lines was synthesized, characterized, and its crystal structure was determined (Guillon et al., 2018). This suggests that the structural moieties similar to "(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate" could play a role in the design of anti-leukemic drugs.
Mechanism of Action
Target of Action
The primary targets of “(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate” are currently unknown. This compound is structurally similar to other benzotriazinone derivatives, which have been found to exhibit various biological activities . .
Biochemical Pathways
Given the structural similarity to other benzotriazinone derivatives, it is possible that this compound could affect similar pathways . .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O5S/c25-19-17-6-2-3-7-18(17)21-22-24(19)14-29-20(26)15-8-10-16(11-9-15)30(27,28)23-12-4-1-5-13-23/h2-3,6-11H,1,4-5,12-14H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODWHRWSEZSGEMA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)OCN3C(=O)C4=CC=CC=C4N=N3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Oxo-1,2,3-benzotriazin-3-yl)methyl 4-piperidin-1-ylsulfonylbenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.